4-(4-Phenylbutoxy)benzyl alcohol

• Molecular Formula: C17H20O2
• Molecular Weight: 256.34 g/mol
• IUPAC Name: [4-(4-phenylbutoxy)phenyl]methanol
• InChI: InChI=1S/C17H20O2/c18-14-16-9-11-17(12-10-16)19-13-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-12,18H,4-5,8,13-14H2
• InChI Key: LHZYSSXZCPJSEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCOC2=CC=C(C=C2)CO

Description

4-(4-Phenylbutoxy)benzyl alcohol is a useful research compound. Its molecular formula is C17H20O2 and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of lithium aluminium hydride (309 mg, 7.62 mmol) in anhydrous tetrahydrofuran (65 ml) was added under inert atmosphere with a solution of 4-(4-phenylbutoxy)benzoic acid (1.03 g, 3.81 mmol) in 20 ml of dry ethyl ether. The mixture was left under stirring at room temperature for 2 hours, after that was added slowly with a NaCl saturated solution in water (80 ml), the two phases were separated and the aqueous one was extracted with ethyl acetate (3×50 ml). The organic extracts were dried and the solvent was evaporated off to obtain a crude, which was digested with ethyl ether. The digestion extracts were evaporated under reduced pressure to obtain 556 mg of the title compound (57% yield).